2-(3-Acetylaminophenyl)-4-hydroxypyridine, 95%

• IUPAC Name: N-[3-(4-oxo-1H-pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C13H12N2O2/c1-9(16)15-11-4-2-3-10(7-11)13-8-12(17)5-6-14-13/h2-8H,1H3,(H,14,17)(H,15,16)
• InChI Key: ZNALCDLNKXOOSP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=O)C=CN2
• Molecular Formula: C13H12N2O2
• DSSTOX Substance ID: DTXSID40692620
• Molecular Weight: 228.25 g/mol
• CAS RN: 1261935-38-9

Description

2-(3-Acetylaminophenyl)-4-hydroxypyridine (2-AAP-4HP) is an organic compound with a molecular weight of 190.22 g/mol. It belongs to the class of compounds known as pyridines and is an important intermediate in the synthesis of several pharmaceuticals. 2-AAP-4HP has been studied extensively in the laboratory due to its potential applications in drug synthesis and its ability to act as a catalyst in chemical reactions. This article will discuss the synthesis method of 2-AAP-4HP, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and its potential future directions.

Scientific Research Applications

2-(3-Acetylaminophenyl)-4-hydroxypyridine, 95% has been studied extensively in the laboratory due to its potential applications in drug synthesis and its ability to act as a catalyst in chemical reactions. It has been used as a starting material in the synthesis of various pharmaceuticals, including anti-inflammatory drugs and anticonvulsants. It has also been used in the synthesis of other compounds such as indoles and pyridines. Furthermore, 2-(3-Acetylaminophenyl)-4-hydroxypyridine, 95% has been studied for its potential applications in the treatment of cancer, Alzheimer’s disease, and other neurological disorders.

Mechanism of Action

2-(3-Acetylaminophenyl)-4-hydroxypyridine, 95% has been shown to act as a catalyst in several chemical reactions. It has been shown to be an effective catalyst in the synthesis of various compounds, including indoles and pyridines. Furthermore, it has been shown to be an effective catalyst in the synthesis of pharmaceuticals, including anti-inflammatory drugs and anticonvulsants.
Biochemical and Physiological Effects
2-(3-Acetylaminophenyl)-4-hydroxypyridine, 95% has been studied for its potential biochemical and physiological effects. It has been shown to possess anti-inflammatory and anticonvulsant properties. Furthermore, it has been studied for its potential applications in the treatment of cancer, Alzheimer’s disease, and other neurological disorders.

Advantages and Limitations for Lab Experiments

2-(3-Acetylaminophenyl)-4-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is a readily available compound, and it can be synthesized in a relatively simple three-step process. Furthermore, it is a highly reactive compound and can act as a catalyst in various chemical reactions. However, it can be difficult to purify the compound using column chromatography, and it can be difficult to recrystallize the compound from methanol.

Future Directions

2-(3-Acetylaminophenyl)-4-hydroxypyridine, 95% has several potential future directions. It could be used as a starting material in the synthesis of new pharmaceuticals, such as anti-inflammatory drugs and anticonvulsants. It could also be used in the synthesis of other compounds, such as indoles and pyridines. Furthermore, it could be studied for its potential applications in the treatment of cancer, Alzheimer’s disease, and other neurological disorders. Additionally, it could be studied for its potential biochemical and physiological effects.

Synthesis Methods

2-(3-Acetylaminophenyl)-4-hydroxypyridine, 95% can be synthesized through a three-step process. The first step involves the reaction of 3-acetylaminophenol and 4-hydroxybenzoic acid in the presence of sulfuric acid to form 2-(3-Acetylaminophenyl)-4-hydroxypyridine, 95%. The second step involves the purification of the compound through column chromatography. The final step involves the recrystallization of the compound from methanol.